Cas no 25660-37-1 (1H-Benzimidazole,1-(2-pyridinyl)-(9CI))

• Product Name: 1H-Benzimidazole,1-(2-pyridinyl)-(9CI)
• CAS No: 25660-37-1
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• CID: 851956
• PubChem ID: 852492
• Update Time: 2025-04-19

1H-Benzimidazole,1-(2-pyridinyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-(2-pyridinyl)-(9CI)
• 1-pyridin-2-ylbenzimidazole
• 1-(2-pyridinyl)-1H-benzimidazole
• 1-(pyridin-2-yl)-1H-benz[d]imidazole
• 1-(pyridin-2-yl)-1H-benzimidazole
• 1-(pyridin-2-yl)-1H-benzo[d]imidazole
• 1-(pyridine-2-yl)-1H-benzo[d]imidazole
• 1-pyridin-2-yl-1H-benzoimidazole
• 2-(pyridin-2-yl)-1H-benzimidazole
• AC1LGVHT
• AQ-776
• CHEMBL155161
• SureCN1346814
• HMS2842D19
• SCHEMBL1346814
• SMR000477872
• 25660-37-1
• 2-pyridinylbenzoimidazole
• MLS001180942
• N-pyridylbenzimidazole
• MLS000701324
• BDBM3807
• AQ-776/42801717
• ZTJWSSVLQJKPTJ-UHFFFAOYSA-N
• 1H-Benzimidazole, 1-(2-pyridinyl)-
• 1-Phenylbenzimidazole deriv. 24
• 1-(pyridin-2-yl)-1H-1,3-benzodiazole
• 2-pyridyl-1H-benzimidazole
• DTXSID70357371

• Inchi： 1S/C12H9N3/c1-2-6-11-10(5-1)14-9-15(11)12-7-3-4-8-13-12/h1-9H
• InChI Key： ZTJWSSVLQJKPTJ-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=CC=CC1=2)C1C=CC=CN=1

Computed Properties

• Exact Mass: 195.07977
• Monoisotopic Mass: 195.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71